Cas no 1354029-18-7 (2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide)

• Product Name: 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide
• CAS No: 1354029-18-7
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 2158862
• Update Time: 2025-10-29

2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-pyrrolidin-3-yl)-n-methyl-propionamide
• 2-Amino-N-((S)-1-benzylpyrrolidin-3-yl)-N-methylpropanamide
• 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide

• Inchi： 1S/C15H23N3O/c1-12(16)15(19)17(2)14-8-9-18(11-14)10-13-6-4-3-5-7-13/h3-7,12,14H,8-11,16H2,1-2H3/t12?,14-/m0/s1
• InChI Key： KHQLSUOAUCYAAW-PYMCNQPYSA-N
• SMILES： O=C(C(C)N)N(C)[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide

Research Briefing on 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide (CAS: 1354029-18-7)

In recent years, the compound 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide (CAS: 1354029-18-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The compound's pyrrolidine scaffold and benzyl substitution pattern make it a promising candidate for drug development, particularly in the context of central nervous system (CNS) disorders and other medically relevant conditions.

Recent studies have focused on the synthesis and optimization of 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including asymmetric synthesis and catalytic hydrogenation, to achieve high yields and enantiomeric purity. The compound's mechanism of action has been investigated through in vitro and in vivo models, revealing its potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin.

One of the key findings from recent research is the compound's ability to cross the blood-brain barrier (BBB) effectively, a critical attribute for CNS-targeted therapeutics. Pharmacokinetic studies have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. Additionally, preclinical trials have indicated promising results in animal models of neurodegenerative diseases, such as Parkinson's and Alzheimer's, suggesting potential neuroprotective effects.

The therapeutic potential of 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide extends beyond CNS disorders. Recent investigations have explored its application in oncology, where it has shown inhibitory effects on certain cancer cell lines. The compound's ability to interfere with specific signaling pathways, such as the PI3K/AKT/mTOR axis, has been highlighted as a possible mechanism for its anticancer activity. These findings open new avenues for the development of targeted therapies in oncology.

Despite these promising results, challenges remain in the clinical translation of 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve the compound's bioavailability and reduce toxicity, with the aim of advancing it to clinical trials.

In conclusion, 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-N-methylpropanamide represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted pharmacological properties and therapeutic potential underscore the importance of continued investigation. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutic interventions.